Cas no 1198016-59-9 (3-Pyridinecarboxaldehyde, 5-chloro-6-(1-hydroxyethyl)-)

• Product Name: 3-Pyridinecarboxaldehyde, 5-chloro-6-(1-hydroxyethyl)-
• CAS No: 1198016-59-9
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• CID: 2114992
• Update Time: 2023-08-04

3-Pyridinecarboxaldehyde, 5-chloro-6-(1-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-chloro-6-(1-hydroxyethyl)nicotinaldehyde
• 3-Pyridinecarboxaldehyde, 5-chloro-6-(1-hydroxyethyl)-

• Inchi： 1S/C8H8ClNO2/c1-5(12)8-7(9)2-6(4-11)3-10-8/h2-5,12H,1H3
• InChI Key： ZOWDALAXIOBTGG-UHFFFAOYSA-N
• SMILES： ClC1=CC(C=O)=CN=C1C(C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Topological Polar Surface Area: 50.2